Cas no 1556129-05-5 (3-chloro-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine)

• Product Name: 3-chloro-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine
• CAS No: 1556129-05-5
• MF: C₆H₈ClN₃
• MW: 157.600819587708
• CID: 4605908
• Update Time: 2025-05-21

3-chloro-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine

• Inchi： 1S/C6H8ClN3/c7-5-4-9-10-3-1-2-8-6(5)10/h4,8H,1-3H2
• InChI Key： NHEZDGKCPIDYBH-UHFFFAOYSA-N
• SMILES： C12=C(Cl)C=NN1CCCN2

Additional information on 3-chloro-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine

Recent Advances in the Study of 3-chloro-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS: 1556129-05-5)

The compound 3-chloro-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS: 1556129-05-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties and potential therapeutic applications. This heterocyclic scaffold serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting kinase inhibition and modulation of cellular signaling pathways.

Recent studies have highlighted the structural advantages of this pyrazolo[1,5-a]pyrimidine derivative, including its ability to form stable interactions with ATP-binding sites of kinases. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as a core structure for developing selective CDK inhibitors, showing promising results in preclinical models of breast cancer. The chloro-substitution at the 3-position appears to enhance both binding affinity and metabolic stability compared to unsubstituted analogs.

In synthetic chemistry, novel routes for the preparation of 3-chloro-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine have been developed to improve yield and scalability. A recent patent (WO2023051234) describes an optimized three-step synthesis from commercially available starting materials, achieving >85% overall yield while reducing hazardous byproducts. This advancement addresses previous challenges in large-scale production of this valuable intermediate.

Pharmacological investigations have revealed unexpected polypharmacology for derivatives of this scaffold. A 2024 study in ACS Chemical Biology reported dual activity as both a JAK2 inhibitor and PDE4 modulator, suggesting potential applications in inflammatory diseases. The unique 3-chloro substitution appears to confer this distinctive activity profile, differentiating it from related pyrazolopyrimidine compounds.

Current research directions focus on structure-activity relationship studies to optimize the therapeutic index of compounds derived from this scaffold. Computational modeling combined with high-throughput screening has identified several lead compounds with improved selectivity profiles. These developments position 3-chloro-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine as a privileged structure in modern drug discovery pipelines.